Cas no 2387565-82-2 (methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate)

• Product Name: methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate
• CAS No: 2387565-82-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5269126
• Update Time: 2026-03-09

methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-(hydroxymethyl)-, methyl ester, (1R,3R)-
• methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate

• Inchi： 1S/C8H14O3/c1-11-8(10)7-3-2-6(4-7)5-9/h6-7,9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： QFZTZFHLMOJRBN-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(OC)=O)CC[C@@H](CO)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate

methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate: A Versatile Chiral Building Block in Modern Organic Synthesis

The compound methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate (CAS No. 2387565-82-2) is a highly valuable chiral intermediate in pharmaceutical and fine chemical industries. Its unique cyclopentane backbone and functional groups make it a sought-after building block for asymmetric synthesis. With the growing demand for enantiomerically pure compounds in drug development, this ester derivative has gained significant attention for its role in crafting complex molecular architectures.

In recent years, the search for sustainable synthesis methods and green chemistry alternatives has dominated organic chemistry discussions. Researchers are actively exploring how compounds like methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate can be produced via biocatalysis or flow chemistry to reduce environmental impact. This aligns with the pharmaceutical industry's push toward atom economy and waste minimization, addressing frequent queries about "eco-friendly chiral synthesis" in scientific literature.

The stereochemistry of this compound – indicated by its (1R,3R) configuration – is particularly noteworthy. In drug design, such precise spatial arrangement often correlates with biological activity, explaining why search terms like "chiral cyclopentane derivatives" and "stereoselective carboxylate synthesis" show rising popularity in academic databases. The hydroxymethyl and ester functional groups provide orthogonal reactivity, enabling diverse transformations that answer common questions about "multifunctional cyclopentane modifications".

From a technical perspective, the stability of methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate under various conditions is frequently investigated. Analytical chemists often search for "HPLC methods for cyclopentane carboxylates" or "NMR characterization of chiral esters", reflecting the need for reliable quality control protocols. The compound's balanced lipophilicity also makes it relevant to trending topics like "PROTAC linker design" and "small molecule prodrug development", where such intermediates serve as crucial spacers or masking groups.

In material science applications, the rigid cyclopentane core of this compound inspires research into "chiral polymer precursors" and "liquid crystal materials". Its bifunctional nature allows incorporation into larger systems while maintaining stereochemical integrity – a property highly searched in contexts of "supramolecular assembly" and "molecular recognition". These interdisciplinary connections demonstrate why CAS 2387565-82-2 remains a compound of persistent interest across multiple research domains.

The synthetic versatility of methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate continues to generate innovative applications. Recent patent analyses reveal its utility in "peptidomimetic design" and "catalytic asymmetric transformations", addressing the pharmaceutical industry's need for novel synthetic routes. As computational chemistry advances, molecular modeling searches for "conformational analysis of functionalized cyclopentanes" further underscore the compound's relevance in rational drug design strategies.

Quality specifications for this material typically focus on enantiomeric purity (>98% ee) and chemical stability, reflecting industry standards for chiral intermediates. These parameters directly respond to frequent purchaser inquiries about "pharmaceutical-grade cyclopentane derivatives" and "storage conditions for sensitive esters". The compound's compatibility with common protecting group strategies also makes it adaptable to diverse synthetic sequences, explaining persistent searches for "orthogonal protection of polyfunctional intermediates".

Looking forward, methyl (1R,3R)-3-(hydroxymethyl)cyclopentanecarboxylate is poised to maintain its importance as research trends shift toward fragment-based drug discovery and three-dimensional diversity in screening libraries. Its structural features perfectly align with current medicinal chemistry priorities that value constrained, stereodefined scaffolds – answering the growing demand for "sp3-rich building blocks" in lead optimization campaigns.